1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol

• IUPAC Name: [1-[(2-fluorophenyl)methyl]triazol-4-yl]-(4-hydroxy-4-phenylpiperidin-1-yl)methanone
• InChI: InChI=1S/C21H21FN4O2/c22-18-9-5-4-6-16(18)14-26-15-19(23-24-26)20(27)25-12-10-21(28,11-13-25)17-7-2-1-3-8-17/h1-9,15,28H,10-14H2
• InChI Key: AKPYTAZFGPZFRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=CC=C2)O)C(=O)C3=CN(N=N3)CC4=CC=CC=C4F
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol

Description

1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol, also known as FPhC, is a novel chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol acts as a positive allosteric modulator of the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling, protein folding, and neurotransmitter release. By modulating the activity of the sigma-1 receptor, 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol can regulate cellular processes and potentially improve neurological function.
Biochemical and Physiological Effects:
1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol has been shown to have various biochemical and physiological effects, including its ability to enhance synaptic plasticity, improve memory and learning, reduce inflammation, and inhibit cancer cell growth. 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol has also been shown to have minimal toxicity and low binding affinity for other receptors, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol is its high yield and purity, which makes it easy to obtain for lab experiments. 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol also has minimal toxicity and low binding affinity for other receptors, which makes it a safe and reliable compound for research. However, one of the limitations of 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol is its limited availability, which may hinder its widespread use in scientific research.

Future Directions

There are many future directions for research on 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol, including its potential as a therapeutic agent for the treatment of neurological disorders, its anti-inflammatory properties, and its ability to inhibit cancer cell growth. Future research could also focus on optimizing the synthesis method for 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol to improve its yield and purity, as well as studying its interactions with other receptors and cellular processes.
Conclusion:
In conclusion, 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol is a novel chemical compound that has shown promising results in various scientific research applications. Its potential as a therapeutic agent for the treatment of neurological disorders, anti-inflammatory properties, and ability to inhibit cancer cell growth make it a promising candidate for further research. While there are limitations to its availability, 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol's high yield and purity, minimal toxicity, and low binding affinity for other receptors make it a safe and reliable compound for lab experiments.

Scientific Research Applications

1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol has shown promising results in various scientific research applications, including its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 1-{[1-(2-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-4-phenyl-4-piperidinol has also been studied for its anti-inflammatory properties and its ability to inhibit the growth of cancer cells.